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Compound of Interest

Compound Name:
1-(Methylsulfonyl)-1H-

benzotriazole

Cat. No.: B104111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of 1-(Methylsulfonyl)-1H-benzotriazole, a valuable reagent in organic synthesis.

The information is curated for professionals in research and development, with a focus on clear

data presentation and detailed experimental methodologies.

Chemical Structure and Properties
1-(Methylsulfonyl)-1H-benzotriazole, with the CAS number 37073-15-7, is a stable,

crystalline solid at room temperature. Its molecular structure consists of a benzotriazole ring

system substituted with a methylsulfonyl group at the 1-position of the triazole ring.

The key structural and physical properties are summarized in the table below:
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Property Value

Molecular Formula C₇H₇N₃O₂S

Molecular Weight 197.21 g/mol

CAS Number 37073-15-7

Appearance White to off-white crystalline solid

Melting Point 108-112 °C

SMILES String CS(=O)(=O)n1nnc2ccccc12

Synthesis of 1-(Methylsulfonyl)-1H-benzotriazole
The primary synthetic route to 1-(Methylsulfonyl)-1H-benzotriazole involves the reaction of

1H-benzotriazole with methanesulfonyl chloride. This reaction is typically carried out in the

presence of a base to neutralize the hydrochloric acid byproduct. A general and effective

procedure is detailed below.

General Experimental Protocol
The synthesis is a straightforward nucleophilic substitution reaction. The lone pair of electrons

on one of the nitrogen atoms of the benzotriazole ring attacks the electrophilic sulfur atom of

methanesulfonyl chloride, leading to the displacement of the chloride ion.

Reaction Scheme:
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Reactants

Reaction Conditions

Product

1H-Benzotriazole

1-(Methylsulfonyl)-1H-benzotriazole

+ Methanesulfonyl Chloride

Methanesulfonyl Chloride

Base (e.g., Triethylamine)

Solvent (e.g., Dichloromethane)

Room Temperature

Click to download full resolution via product page

Caption: General synthesis of 1-(Methylsulfonyl)-1H-benzotriazole.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

1H-Benzotriazole 119.12 1.0 eq 1.0

Methanesulfonyl

Chloride
114.55 1.1 eq 1.1

Triethylamine 101.19 1.2 eq 1.2

Dichloromethane

(DCM)
- Sufficient volume -
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Procedure:

To a stirred solution of 1H-benzotriazole in anhydrous dichloromethane (DCM) at 0 °C,

slowly add triethylamine.

Continue stirring for 10-15 minutes at 0 °C.

To this mixture, add methanesulfonyl chloride dropwise, ensuring the temperature remains at

0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with a saturated solution of sodium

bicarbonate and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexanes) to yield the pure 1-(Methylsulfonyl)-1H-
benzotriazole.

A reported yield for this synthesis is approximately 91%.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of 1-
(Methylsulfonyl)-1H-benzotriazole.
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Caption: Experimental workflow for the synthesis of 1-(Methylsulfonyl)-1H-benzotriazole.
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Applications in Organic Synthesis
1-(Methylsulfonyl)-1H-benzotriazole serves as a versatile reagent in organic synthesis,

primarily as a precursor for the introduction of the methylsulfonyl group and as a leaving group

in various transformations. Its utility stems from the stability of the benzotriazolyl anion, making

it an excellent leaving group in nucleophilic substitution reactions.

This guide provides foundational knowledge for the synthesis and understanding of 1-
(Methylsulfonyl)-1H-benzotriazole. Researchers are encouraged to consult specific literature

for optimizations and applications relevant to their work.

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(Methylsulfonyl)-1H-
benzotriazole: Structure and Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104111#1-methylsulfonyl-1h-benzotriazole-structure-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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